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Compound of Interest

Compound Name: N-Nitrosoethylmethylamine-d3

Cat. No.: B121244 Get Quote

For researchers, scientists, and professionals in drug development requiring high-purity N-
Nitrosoethylmethylamine-d3 for use as an internal standard in analytical testing, several

reputable commercial suppliers are available. This technical guide provides an overview of

these suppliers, product specifications, and a representative experimental protocol for its

application in the quantitative analysis of N-Nitrosoethylmethylamine.

Introduction to N-Nitrosoethylmethylamine-d3
N-Nitrosoethylmethylamine-d3 (NEMA-d3) is the deuterated form of N-

Nitrosoethylmethylamine (NEMA), a nitrosamine compound. Due to its isotopic labeling,

NEMA-d3 serves as an ideal internal standard for isotope dilution assays in mass

spectrometry-based methods such as Gas Chromatography-Tandem Mass Spectrometry (GC-

MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Its use allows

for the accurate quantification of NEMA in various matrices, including pharmaceutical drug

substances, food, and environmental samples, by correcting for variations during sample

preparation and analysis.[1][2]

Commercial Suppliers and Product Specifications
A number of chemical suppliers offer N-Nitrosoethylmethylamine-d3, primarily for research

and analytical purposes. The products are available in various formats, such as neat material

or as a solution in a specified solvent. Key product details from prominent suppliers are

summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b121244?utm_src=pdf-interest
https://www.benchchem.com/product/b121244?utm_src=pdf-body
https://www.benchchem.com/product/b121244?utm_src=pdf-body
https://www.benchchem.com/product/b121244?utm_src=pdf-body
https://www.benchchem.com/product/b121244?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22967534/
https://www.researchgate.net/publication/230832012_Analysis_of_N-nitrosamines_in_water_by_isotope_dilution_gas_chromatography-electron_ionisation_tandem_mass_spectrometry
https://www.benchchem.com/product/b121244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Name

CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Purity/Is
otopic
Enrichm
ent

Product
Format

Availabl
e
Quantiti
es/Conc
entratio
ns

LGC

Standard

s

N-

Nitroso-

methylet

hylamine

D3

(methyl

D3)

69278-

54-2

C3D3H5

N2O
91.13

99 atom

% D, min

98%

Chemical

Purity

Neat

25 mg,

0.01 g,

0.05 g[3]

[4]

Pharmaffi

liates

N-

Nitrosoet

hylmethyl

amine-d3

(Major)

69278-

54-2

C3H5D3

N2O
91.13

High

Purity

Clear

Colorless

Oil

5 mg[1]

[2]

Cambrid

ge

Isotope

Laborator

ies, Inc.

N-

Nitrosom

ethylethyl

amine

(D₃,

98%)

69278-

54-2

CH3CH2

N(CD3)N

O

91.13 98%

1 mg/mL

in

methylen

e

chloride-

D₂

1.2 mL

Chiron

(distribut

ed by

Sapphire

North

America

&

ESSLAB)

N-

Nitrosom

ethylethyl

amine-d3

69278-

54-2

Not

Specified

Not

Specified

Not

Specified

1000

µg/mL in

dichloro

methane

1 mL[5]

[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/pdf/Protocol_for_the_Quantification_of_N_Nitrosamine_Impurities_in_Drug_Substances_Using_N_Nitrosodibenzylamine_d10_as_an_Internal_Standard.pdf
https://pubs.acs.org/doi/10.1021/acs.chemrestox.4c00234
https://pubmed.ncbi.nlm.nih.gov/22967534/
https://www.researchgate.net/publication/230832012_Analysis_of_N-nitrosamines_in_water_by_isotope_dilution_gas_chromatography-electron_ionisation_tandem_mass_spectrometry
https://www.lgcstandards.com/GB/en/N-Nitroso-methylethylamine-D3-methyl-D3-/p/DRE-CA15605510
https://pmc.ncbi.nlm.nih.gov/articles/PMC12135945/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Representative Experimental Protocol:
Quantification of N-Nitrosoethylmethylamine in a
Liquid Matrix using N-Nitrosoethylmethylamine-d3
by LC-MS/MS
This protocol outlines a general procedure for the quantification of N-Nitrosoethylmethylamine

(NEMA) in a liquid sample (e.g., water, beverage, or dissolved drug product) using N-
Nitrosoethylmethylamine-d3 as an internal standard. This method is based on the principles

of isotope dilution mass spectrometry.[7][8]

Materials and Reagents
N-Nitrosoethylmethylamine (NEMA) analytical standard

N-Nitrosoethylmethylamine-d3 (NEMA-d3) internal standard

Methanol (HPLC or LC-MS grade)

Water (HPLC or LC-MS grade)

Formic Acid (LC-MS grade)

Solid Phase Extraction (SPE) cartridges (e.g., activated carbon or polymer-based)

Sample vials

Preparation of Standard Solutions
Stock Solutions (1 mg/mL): Prepare individual stock solutions of NEMA and NEMA-d3 in

methanol.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the

NEMA stock solution with an appropriate solvent (e.g., 10% methanol in water).

Internal Standard Spiking Solution: Prepare a working solution of NEMA-d3 at a fixed

concentration (e.g., 50 ng/mL) in the same solvent as the calibration standards.
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Sample Preparation (Solid Phase Extraction)
Spiking: To a known volume of the liquid sample, add a precise volume of the NEMA-d3

internal standard spiking solution.

SPE Cartridge Conditioning: Condition the SPE cartridge according to the manufacturer's

instructions, typically with methanol followed by water.

Sample Loading: Load the spiked sample onto the conditioned SPE cartridge.

Washing: Wash the cartridge with a weak solvent (e.g., water) to remove interfering matrix

components.

Elution: Elute the analytes (NEMA and NEMA-d3) from the cartridge using a stronger solvent

(e.g., methanol or dichloromethane).

Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and

reconstitute the residue in a known volume of the initial mobile phase.

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol with 0.1%

formic acid (B).

Flow Rate: A typical flow rate of 0.3-0.5 mL/min.

Injection Volume: 5-10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Analysis Mode: Multiple Reaction Monitoring (MRM).
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MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both

NEMA and NEMA-d3 to ensure accurate identification and quantification.

Data Analysis
Construct a calibration curve by plotting the ratio of the peak area of NEMA to the peak area

of NEMA-d3 against the concentration of the NEMA calibration standards.

Determine the concentration of NEMA in the sample by calculating its peak area ratio to the

internal standard and interpolating from the calibration curve.

Visualizations
The following diagrams illustrate the logical workflow for supplier selection and a typical

experimental workflow for nitrosamine analysis.
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Caption: Supplier selection workflow for N-Nitrosoethylmethylamine-d3.
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General Experimental Workflow for NEMA Analysis

Sample & Standard Preparation

Analyte Extraction

Instrumental Analysis

Data Processing

Prepare NEMA Calibration
Standards

Generate Calibration Curve

Prepare NEMA-d3 Internal
Standard Solution

Spike Sample with
NEMA-d3

Solid Phase Extraction (SPE)

LC Separation

MS/MS Detection (MRM)

Quantify NEMA in Sample

Click to download full resolution via product page

Caption: Workflow for NEMA quantification using NEMA-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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